Cas no 17386-15-1 (1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine)

• Product Name: 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine
• CAS No: 17386-15-1
• MF: C₁₀H₁₆N₂S
• MW: 196.312440872192
• MDL: MFCD05670073
• CID: 233838
• PubChem ID: 5019947
• Update Time: 2025-09-19

1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-METHYL-1,3-THIAZOL-4-YL)METHYL]PIPERIDINE
• 2-methyl-4-(piperidin-1-ylmethyl)-1,3-thiazole
• Piperidine,1-[(2-methyl-4-thiazolyl)methyl]-
• 1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidinium
• 2-Methyl-4-(piperidin-1-ylMethyl)thiazole
• 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine
• Piperidine, 1-[(2-methyl-4-thiazolyl)methyl]-
• 17386-15-1
• MFCD05670073
• SB42701
• AKOS001116535
• MS-2642
• Z56347465
• DTXSID10407586
• EN300-10602

• MDL： MFCD05670073
• Inchi： 1S/C10H16N2S/c1-9-11-10(8-13-9)7-12-5-3-2-4-6-12/h8H,2-7H2,1H3
• InChI Key： WMNWJJGONMPIRP-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 196.10358
• Monoisotopic Mass: 197.111244
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6
• XLogP3: 2.1

Experimental Properties

• Density: 1.123
• Boiling Point: 277.6°Cat760mmHg
• Flash Point: 121.7°C
• PSA: 16.13

Additional information on 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine

Research Brief on 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine (CAS: 17386-15-1) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine (CAS: 17386-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine as a versatile scaffold in medicinal chemistry. Its thiazole and piperidine moieties contribute to its ability to interact with various biological targets, including receptors and enzymes implicated in neurological and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of nicotinic acetylcholine receptors (nAChRs), suggesting potential applications in treating neurodegenerative disorders such as Alzheimer's disease.

In addition to its neurological applications, this compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that derivatives of 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine exhibit selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer.

The synthesis and optimization of 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine have also been a focus of recent research. Advances in green chemistry have enabled more efficient and sustainable production methods, reducing the environmental impact of its synthesis. A 2024 paper in Organic Process Research & Development detailed a novel catalytic process that improves yield and purity while minimizing waste generation.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further structural modifications may be necessary to enhance bioavailability and reduce potential off-target effects. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to address these limitations.

In conclusion, 1-(2-methyl-1,3-thiazol-4-yl)methylpiperidine represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted biological activities and synthetic tractability make it a valuable tool for both basic research and therapeutic development. Future studies should focus on elucidating its structure-activity relationships and expanding its therapeutic potential across diverse disease areas.